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Compound of Interest

Compound Name: 1,2-Diaminoguanidine

Cat. No.: B1195052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimental performance of 1,2-
diaminoguanidine, a compound of significant interest for its therapeutic potential, against

alternative molecules. The information presented herein is supported by experimental data to

facilitate informed decisions in research and development.

Executive Summary
1,2-Diaminoguanidine, commonly known as aminoguanidine, is a small molecule inhibitor of

several key enzymes, including nitric oxide synthases (NOS), diamine oxidase (DAO), and the

formation of advanced glycation end products (AGEs).[1][2] Its multifaceted inhibitory profile

has prompted investigations into its utility in various pathological conditions, including diabetic

complications, inflammation, and neurodegenerative diseases.[3][4] This guide offers a cross-

validation of its experimental efficacy by comparing its inhibitory activities with other well-

established inhibitors.

Comparative Performance Data
The following tables summarize the quantitative data on the inhibitory potency of 1,2-
diaminoguanidine and its alternatives against key biological targets.

Table 1: Inhibition of Nitric Oxide Synthase (NOS)
Isoforms
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Compound Target Isoform IC50 / Ki Reference

1,2-Diaminoguanidine iNOS IC50: 2.1 µM [5]

nNOS ~26-fold less potent
than for iNOS [6]

eNOS -

L-NAME (Nω-nitro-L-
arginine methyl ester) nNOS Ki: 15 nM [7]

eNOS Ki: 39 nM [7]

iNOS Ki: 4.4 µM [7]

L-NMMA (NG-
monomethyl-L-
arginine)

nNOS IC50: 4.1 µM [7]

1400W iNOS Kd: ≤ 7 nM [8]

nNOS Ki: 2 µM [9]

eNOS Ki: 50 µM [9]

FR038251 iNOS IC50: 1.7 µM [5]

FR191863 iNOS IC50: 1.9 µM [5]

FR038470 iNOS IC50: 8.8 µM [5]

Table 2: Inhibition of Diamine Oxidase (DAO)
Compound Inhibition (%) Concentration Reference

1,2-Diaminoguanidine 85% Not Specified [2]

Dihydralazine 68% Not Specified [2]

Cimetidine 25% Highest Dose Tested [2]

Table 3: Antioxidant Activity (Inhibition of Luminol-
Enhanced Chemiluminescence)
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Compound (at
1 mM)

H₂O₂-induced
CL Inhibition
(%)

HOCl-induced
CL Inhibition
(%)

Peroxynitrite-
induced CL
Inhibition (at
10mM, %)

Ferrous iron-
induced CL
Inhibition (%)

1,2-
Diaminoguanidin
e

69 ± 0.7 84 ± 0.3 99 ± 0.1 95 ± 0.5

Methylguanidine 26 ± 1 50 ± 1 5 ± 0.2 25 ± 1

Guanidine 15 ± 0.5 29 ± 1 27 ± 0.4 2 ± 1

Data presented as mean ± SEM.

Signaling Pathway Analysis: Inhibition of NF-κB
1,2-Diaminoguanidine has been shown to exert anti-inflammatory effects by inhibiting the NF-

κB signaling pathway. In inflammatory conditions, stimuli such as Interleukin-1β (IL-1β) can

activate this pathway, leading to the expression of pro-inflammatory genes like inducible nitric

oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). 1,2-Diaminoguanidine intervenes by

preventing the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of

NF-κB. This action retains NF-κB in the cytoplasm, thereby blocking its translocation to the

nucleus and subsequent gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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